2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopentylquinazolin-4(3H)-one
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Overview
Description
Compounds like this typically belong to the class of organic compounds known as quinazolines, which are polycyclic aromatic compounds containing a quinazoline moiety, a structure characterized by a benzene ring fused to a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of similar compounds can be determined using techniques like X-ray crystallography , NMR spectroscopy, and computational methods like density functional theory (DFT) .Chemical Reactions Analysis
The chemical reactivity of a compound like this would depend on the functional groups present in its structure. For instance, the bromophenyl group could undergo various substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure and can be confirmed using various analytical techniques .Scientific Research Applications
Antimicrobial Activities
- A study by Bayrak et al. (2009) investigated the synthesis of various triazole derivatives, including structures similar to the queried compound, revealing their antimicrobial activities. This suggests potential applications in combating microbial infections (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).
- Dewangan et al. (2016) synthesized new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one, closely related to the queried compound, and found them to exhibit potent antimicrobial activities (Dewangan, Verma, Nakhate, Tripathi, Kashyap, & Dhongade, 2016).
Antibacterial Activity
- Research by Singh et al. (2010) on pyridinyl/quinazolinyl/triazoles, structurally akin to the queried compound, demonstrated significant antibacterial properties, suggesting its potential in developing new antibacterial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).
Antifungal and Antiviral Activities
- Kamble et al. (2007) studied derivatives including oxadiazol-2-ones, finding notable antifungal activity, which indicates a possible application in antifungal treatments (Kamble, Latthe, & Badami, 2007).
- Selvam et al. (2010) synthesized quinazolin-4(3H)-one derivatives and tested them for antiviral activity, particularly against HIV and HSV viruses, suggesting potential use in antiviral therapy (Selvam, Murugesh, Chandramohan, Pannecouque, & De Clercq, 2010).
Thermo-Physical Characterization
- The thermo-physical properties of oxadiazole derivatives have been studied by Godhani et al. (2013), providing insights into their physical behavior under different conditions, which is crucial for pharmaceutical formulation and industrial applications (Godhani, Dobariya, Sanghani, & Mehta, 2013).
Anti-inflammatory and Analgesic Activities
- A study by Kumar et al. (2014) synthesized new quinazolin-4(3H)-one derivatives with potential anti-inflammatory and analgesic properties. These properties indicate the compound's possible use in pain management and inflammation reduction (Kumar, Lal, & Rani, 2014).
Antioxidant Activities
- Naik et al. (2014) explored the antioxidant activities of 8-hydroxyquinoline derivatives, including those with 1,3,4-oxadiazole, revealing potential use in oxidative stress-related conditions (Naik, Patil, & Satyanarayan, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(3-methylbutyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN4O2S/c1-14(2)10-11-27-21(28)17-8-3-4-9-18(17)24-22(27)30-13-19-25-20(26-29-19)15-6-5-7-16(23)12-15/h3-9,12,14H,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCCJMOBOEGKBFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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